Cas no 2383346-87-8 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid
• CAS No: 2383346-87-8
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 5762541
• PubChem ID: 165892670
• Update Time: 2025-05-26

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid
• EN300-6737635
• 2383346-87-8

• Inchi： 1S/C25H27NO4/c27-24(28)13-16-14-26(23-12-6-5-7-17(16)23)25(29)30-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22-23H,5-7,12-15H2,(H,27,28)
• InChI Key： UOWVOTXHFUZYOJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(CC(=O)O)C2CCCCC12)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid (CAS No. 2383346-87-8)

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid, commonly referred to as fluorenylmethoxycarbonyl (Fmoc)-protected indole derivative, is a compound of significant interest in the fields of organic chemistry, pharmacology, and drug discovery. With the CAS registry number 2383346-87-8, this compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to an octahydroindole moiety via an acetic acid linker. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical transformations. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in modern synthetic chemistry.

One of the most notable aspects of this compound is its versatility in chemical synthesis. Researchers have demonstrated its utility in constructing complex polycyclic frameworks, which are essential for developing bioactive molecules with potential therapeutic applications. For instance, a study published in Nature Communications explored the use of this compound as a key intermediate in the synthesis of macrocyclic compounds with anti-cancer properties.

In terms of pharmacological properties, preliminary investigations suggest that this compound exhibits moderate bioactivity against several cancer cell lines. The indole core, a common structural motif in many bioactive compounds, contributes significantly to its interactions with biological targets. Furthermore, the Fmoc group enhances the molecule's stability in physiological conditions, making it a promising candidate for further drug development studies.

Recent advancements in computational chemistry have also shed light on the electronic properties and molecular dynamics of this compound. Using density functional theory (DFT), scientists have analyzed its electronic structure and predicted potential binding modes with various protein targets. These insights are invaluable for designing more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-indol-3-yl)acetic acid involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and subsequent coupling reactions to attach it to the indole derivative. The reaction conditions are optimized to ensure high yields and excellent stereochemical control, which are critical for maintaining the integrity of the molecule's structure.

In conclusion, this compound represents a fascinating intersection of synthetic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing our understanding of complex molecular systems and their therapeutic applications.